Cas no 214910-41-5 (ethyl (1R,3S,4S)-2-azabicyclo2.2.1heptane-3-carboxylate)
214910-41-5 structure
Product Name:ethyl (1R,3S,4S)-2-azabicyclo2.2.1heptane-3-carboxylate
CAS No:214910-41-5
MF:C9H15NO2
MW:169.220902681351
MDL:MFCD08691402
CID:243014
PubChem ID:11183347
Update Time:2025-04-19
ethyl (1R,3S,4S)-2-azabicyclo2.2.1heptane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[2.2.1]heptane-3-carboxylicacid, ethyl ester, (1R,3S,4S)-
- 2-Azabicyclo[2.2.1]heptane-3-carboxylicacid,ethylester,(1R,3S,4S)-(9CI)
- ethyl (1R,3S,4S)-2-azabicyclo2.2.1heptane-3-carboxylate
- QJGGRDROGASHNR-RNJXMRFFSA-N
- SCHEMBL12213921
- ethyl (1R,3S,4S)-2-azabicyclo[2.2.1]heptane-3-carboxylate
- (1R,3S,4S)-Ethyl2-azabicyclo[2.2.1]heptane-3-carboxylate
- 214910-41-5
- (1R,3S,4S)-Ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylate
- ethyl (1R, 3S, 4S)-2-azabicyclo[2.2.1]heptane-3-carboxylate
-
- MDL: MFCD08691402
- Inchi: 1S/C9H15NO2/c1-2-12-9(11)8-6-3-4-7(5-6)10-8/h6-8,10H,2-5H2,1H3/t6-,7+,8-/m0/s1
- InChI Key: QJGGRDROGASHNR-RNJXMRFFSA-N
- SMILES: O(CC)C([C@@H]1[C@H]2CC[C@H](C2)N1)=O
Computed Properties
- Exact Mass: 169.11035
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
ethyl (1R,3S,4S)-2-azabicyclo2.2.1heptane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM315358-1g |
(1R,3S,4S)-Ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylate |
214910-41-5 | 95% | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-34892-1.0g |
ethyl (1R,3S,4S)-2-azabicyclo[2.2.1]heptane-3-carboxylate |
214910-41-5 | 1.0g |
$0.0 | 2023-02-13 | ||
| Enamine | EN300-34892-1g |
ethyl (1R,3S,4S)-2-azabicyclo[2.2.1]heptane-3-carboxylate |
214910-41-5 | 1g |
$0.0 | 2023-09-03 |
ethyl (1R,3S,4S)-2-azabicyclo2.2.1heptane-3-carboxylate Related Literature
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Weixuan Zeng,Ouissam El Bakouri,Henrik Ottosson Chem. Sci., 2021,12, 6159-6171
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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5. Diterpenoids
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